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Compound of Interest

Compound Name:
Methyl 4-methoxypyridine-2-

carboxylate

Cat. No.: B1332702 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical compounds, including their nomenclature and properties, is

paramount. This guide provides an in-depth look at Methyl 4-methoxypyridine-2-carboxylate,

a heterocyclic compound with applications as an intermediate in organic synthesis.

Nomenclature and Identification
Methyl 4-methoxypyridine-2-carboxylate is known by several synonyms in scientific

literature and chemical databases. A clear understanding of these alternative names is crucial

for effective literature searches and chemical procurement.

Synonyms:

4-Methoxy-pyridine-2-carboxylic acid methyl ester[1][2]

2-Pyridinecarboxylic acid, 4-methoxy-, methyl ester[3]

Methyl 4-methoxypicolinate[4][5]

Methyl 4-(methyloxy)-2-pyridinecarboxylate[5]

Methyl 4-methoxy-2-picolinate[5]
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These synonyms are used interchangeably to refer to the same chemical entity, which is

uniquely identified by the following identifiers.

Key Identifiers:

Identifier Value

CAS Number 29681-43-4[1][3]

Molecular Formula C₈H₉NO₃[1][3]

Molecular Weight 167.16 g/mol [1][3]

InChIKey OJDKENGKKYVJLY-UHFFFAOYSA-N[1]

Physicochemical Properties
The physical and chemical properties of Methyl 4-methoxypyridine-2-carboxylate are

summarized in the table below. These properties are essential for its handling, storage, and

application in experimental settings.

Property Value

Appearance Pale Yellow Solid[5]

Melting Point 47-50 °C

Boiling Point 280.4 ± 20.0 °C (Predicted)

Density 1.156 ± 0.06 g/cm³ (Predicted)

Solubility DMSO (Slightly), Methanol (Very Slightly)

Storage 2-8°C Refrigerator[5]

Synthesis of Methyl 4-methoxypyridine-2-
carboxylate
The following section details a common experimental protocol for the synthesis of Methyl 4-
methoxypyridine-2-carboxylate, starting from 2-Pyridinecarboxylic acid.
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Experimental Protocol
Materials:

2-Pyridinecarboxylic acid

Thionyl chloride (SOCl₂)

Methanol (MeOH)

Sodium methoxide (NaOMe)

Chloroform (CHCl₃)

Magnesium sulfate (MgSO₄)

Silica gel (for column chromatography)

Hexane

Ethyl acetate (AcOEt)

Diethyl ether (Et₂O)

Water (H₂O)

Procedure:

Chlorination: Dissolve 2-Pyridinecarboxylic acid (5.0 g, 40.6 mmol) in SOCl₂ (15 mL) at 0 °C.

Slowly add H₂O (950 μL) and reflux the mixture for 1 hour. After cooling, add another portion

of SOCl₂ (15 mL) and reflux for 2 days. Cool the mixture again, add a third portion of SOCl₂

(15 mL), and reflux for another 2 days.[4]

Solvent Removal: After the reaction is complete, remove the solvent by distillation under

reduced pressure.[4]

Esterification: Dissolve the resulting residue in MeOH (30 mL) and reflux overnight. Then,

add a solution of NaOMe (4.4 g, 81.2 mmol) in MeOH (50 mL) and continue to reflux for 2

days.[4]
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Work-up and Extraction: Remove the solvent by distillation under reduced pressure. Dissolve

the residue in water and extract with CHCl₃. Combine the organic phases, dry over MgSO₄,

and concentrate under reduced pressure.[4]

Purification: Purify the crude product by silica gel column chromatography using a gradient of

hexane:AcOEt (from 1:1 to 1:10). Wash the resulting solid with a 1:1 mixture of hexane-Et₂O

to afford the final product.[4]

Yield: 1.8 g (26%) of Methyl 4-methoxypyridine-2-carboxylate as a light yellow solid.[4]

Synthesis Workflow
The synthesis process can be visualized as a multi-step workflow, from the starting material to

the final purified product.

2-Pyridinecarboxylic Acid Chlorination
(SOCl2, H2O, Reflux) Solvent Removal Esterification

(MeOH, NaOMe, Reflux) Solvent Removal Work-up & Extraction
(H2O, CHCl3)

Purification
(Column Chromatography) Methyl 4-methoxypyridine-2-carboxylate

Click to download full resolution via product page

A flowchart illustrating the synthesis of Methyl 4-methoxypyridine-2-carboxylate.

Characterization Data
The structural confirmation of Methyl 4-methoxypyridine-2-carboxylate is typically achieved

through various spectroscopic techniques. While detailed experimental spectra are found in

specialized databases, the following table summarizes the expected characterization data.
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Technique Data

¹H NMR
Expected signals for methoxy group protons,

pyridine ring protons, and methyl ester protons.

¹³C NMR
Expected signals for carbons of the pyridine

ring, methoxy group, and carbonyl group.

Mass Spectrometry (MS)
Molecular ion peak (M⁺) corresponding to the

molecular weight of the compound.

Infrared (IR) Spectroscopy

Characteristic absorption bands for C=O (ester),

C-O-C (ether), and aromatic C=C and C-N

bonds.[3]

Raman Spectroscopy
Complementary vibrational modes to IR

spectroscopy.[3]

Applications in Research and Development
Methyl 4-methoxypyridine-2-carboxylate serves as a valuable intermediate in the synthesis

of more complex molecules. Its primary application lies in the preparation of substituted

terpyridine ligands. These ligands are of significant interest due to their ability to form stable

complexes with various metal ions, which have applications in areas such as protein

purification and materials science.[4][5]

The workflow for such an application would typically involve the reaction of Methyl 4-
methoxypyridine-2-carboxylate with other heterocyclic building blocks to construct the

terpyridine scaffold.

Methyl 4-methoxypyridine-2-carboxylate Reaction with
Heterocyclic Building Blocks Terpyridine Precursor Substituted Terpyridine Ligand Protein Purification,

Materials Science

Click to download full resolution via product page

A conceptual workflow for the application of Methyl 4-methoxypyridine-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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